3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid

• IUPAC Name: 3-(diethylsulfamoyl)-4,5-dimethylbenzoic acid
• InChI: InChI=1S/C13H19NO4S/c1-5-14(6-2)19(17,18)12-8-11(13(15)16)7-9(3)10(12)4/h7-8H,5-6H2,1-4H3,(H,15,16)
• InChI Key: UUENZTZJLIPLMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C(=CC(=C1)C(=O)O)C)C
• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol

Description

3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid, also known as DIDS, is a sulfonamide derivative that has been widely used in scientific research. It is a potent inhibitor of chloride channels and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid inhibits chloride channels by binding to a specific site on the channel protein. The binding of 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid causes conformational changes in the channel protein, which result in the inhibition of chloride ion transport. 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has been shown to be a non-competitive inhibitor of chloride channels, meaning that it does not compete with chloride ions for binding to the channel.
Biochemical and Physiological Effects:
3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of chloride channels in various tissues, including the respiratory, digestive, and cardiovascular systems. 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has also been shown to inhibit the activity of other ion channels, such as potassium channels and calcium channels. In addition, 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has been shown to inhibit the activity of some enzymes, such as carbonic anhydrase and ATPase.

Advantages and Limitations for Lab Experiments

3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid is a potent and specific inhibitor of chloride channels, making it a valuable tool for studying the role of chloride channels in physiological processes. However, 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has some limitations for lab experiments. It has been shown to have some non-specific effects on other ion channels and enzymes, which can complicate the interpretation of experimental results. In addition, 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has some cytotoxic effects at high concentrations, which can limit its use in some experimental systems.

Future Directions

There are several future directions for research on 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid. One area of research is to investigate the role of chloride channels in the pathogenesis of diseases such as cystic fibrosis, epilepsy, and hypertension. Another area of research is to develop more specific inhibitors of chloride channels that do not have the non-specific effects of 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid. Finally, there is a need for more studies on the cytotoxic effects of 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid and its potential use as a therapeutic agent.

Synthesis Methods

3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid can be synthesized by reacting 4,5-dimethylphthalic anhydride with diethylamine and sulfanilic acid. The reaction is carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has been extensively used in scientific research as an inhibitor of chloride channels. It has been shown to inhibit the activity of various chloride channels, including CFTR, CLC-2, and CaCC. 3-[(diethylamino)sulfonyl]-4,5-dimethylbenzoic acid has been used to study the role of chloride channels in a variety of physiological processes, including epithelial transport, smooth muscle contraction, and neuronal signaling. It has also been used to investigate the pathogenesis of diseases such as cystic fibrosis, epilepsy, and hypertension.